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Compound of Interest

Compound Name: 3,7-Dihydroxyflavone

Cat. No.: B191072

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
relevant experimental methodologies for 3,7-dihydroxyflavone, a flavonoid compound of
interest in various scientific disciplines.

Chemical Structure and Identification

3,7-Dihydroxyflavone, also known as 5-deoxygalangin or resogalangin, is a member of the
flavonol subclass of flavonoids. Its structure consists of a phenyl group substituted at position 2
of a chromen-4-one skeleton, with hydroxyl groups at positions 3 and 7.

IUPAC Name: 3,7-dihydroxy-2-phenylchromen-4-one[1]
Chemical Formula: CisH1004[1]
Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=0)C3=C(02)C=C(C=C3)0)0

InChl Key: UWQJWDYDYIJWKY-UHFFFAOQOY SA-N

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,7-dihydroxyflavone.
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Property Value Reference

Molecular Weight 254.24 g/mol --INVALID-LINK--
Melting Point 257-259 °C --INVALID-LINK--
Boiling Point 495.3 °C at 760 mmHg --INVALID-LINK--
Density 1.443 g/cm3 --INVALID-LINK--
Flash Point 193.9 °C --INVALID-LINK--
LogP 2.87120 --INVALID-LINK--
Vapor Pressure 6.55E-10 mmHg at 25°C --INVALID-LINK--
Refractive Index 1.698 --INVALID-LINK--

Experimental Protocols

This protocol is adapted from established methods for the synthesis of hydroxylated flavones.

[2]3]

Principle: The synthesis involves the oxidative cyclization of a corresponding chalcone
precursor in the presence of a base and an oxidizing agent, typically hydrogen peroxide.

Materials:

2',4'-dihydroxychalcone

Methanol

2 M Sodium hydroxide (NaOH) solution

30% Hydrogen peroxide (H20:2) solution

5 N Hydrochloric acid (HCI)

Standard laboratory glassware and magnetic stirrer

Procedure:
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 Dissolve 2',4'-dihydroxychalcone (0.5 mmol) in methanol in a round-bottom flask.
 To the stirred methanolic solution, add 3 mL of 2 M NaOH solution.
e Add 225 pL of 30% aqueous H20:2 solution dropwise to the reaction mixture.

« Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress
using thin-layer chromatography (TLC).

o Upon completion, acidify the mixture by the addition of 5 N HCI until a yellow precipitate
forms.

« Filter the solid product and wash with distilled water.
» Recrystallize the crude product from methanol to yield pure 3,7-dihydroxyflavone.
e Dry the purified product under vacuum.

Characterization: The final product should be characterized by spectroscopic methods such as
IR, *H NMR, 3C NMR, and mass spectrometry to confirm its structure and purity.[2]

This protocol outlines a common method for evaluating the antioxidant activity of 3,7-
dihydroxyflavone.[4]

Principle: The antioxidant activity is measured by the ability of the compound to scavenge the
stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical. The reduction of DPPH is monitored
by the decrease in its absorbance at a characteristic wavelength.

Materials:

3,7-dihydroxyflavone

Methanol

DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

Ascorbic acid (positive control)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9981504/
https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://www.benchchem.com/product/b191072?utm_src=pdf-body
http://www.tjps.pharm.chula.ac.th/proceedings/backend/proceeding_file/7_PN_FP_Nantakarn%20Leakaya%20(27-31).pdf
https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 96-well microplate

e Microplate reader

Procedure:

Prepare a stock solution of 3,7-dihydroxyflavone in methanol.

o Prepare serial dilutions of the 3,7-dihydroxyflavone stock solution to obtain a range of
concentrations.

e In a 96-well plate, add 100 pL of each sample dilution to the wells.

e Add 100 pL of the methanolic DPPH solution to each well.

o Use ascorbic acid as a positive control and treat it under the same conditions.
 Incubate the plate in the dark at room temperature for 30 minutes.

» Measure the absorbance of each well at 517 nm using a microplate reader.

» Calculate the percentage of scavenging activity using the formula: % Inhibition =
[(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Logical and Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a typical
experimental workflow and a potential signaling pathway influenced by dihydroxyflavones.
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Caption: Workflow for the synthesis and characterization of 3,7-dihydroxyflavone.
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Potential Anticancer Signaling Pathway
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Caption: Potential signaling pathway for dihydroxyflavone-induced apoptosis in cancer cells.

Biological Activities and Potential Applications

While research on 3,7-dihydroxyflavone is ongoing, studies on related dihydroxyflavones
suggest several potential biological activities.

» Anticancer Properties: Derivatives of 3,7-dihydroxyflavone have been synthesized and
evaluated for their inhibitory activity against the in vitro growth of human tumor cell lines.[5]
Some dihydroxyflavones have been shown to enhance apoptosis in cancer cells by
modulating the expression of apoptosis-related proteins such as Bax, Bcl-2, and IAPs, and
by inhibiting pro-survival signaling pathways like Akt and STAT3.[6]
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» Antioxidant Activity: Flavonoids, including 3,7-dihydroxyflavone, are known for their
antioxidant properties, which are attributed to their ability to scavenge free radicals. This
activity is often evaluated using assays like the DPPH radical scavenging method.

e Enzyme Inhibition: Certain dihydroxyflavones have shown inhibitory effects on various
enzymes, which is a key area of investigation for drug development.

o Neuroprotective Effects: Other dihydroxyflavone isomers, such as 7,8-dihydroxyflavone,
have been identified as potent TrkB agonists, mimicking the neurotrophic activities of brain-
derived neurotrophic factor (BDNF).[7][8][9][10] This suggests that the dihydroxyflavone
scaffold is a promising starting point for the development of therapeutics for
neurodegenerative diseases.

Further research is required to fully elucidate the specific biological activities and mechanisms
of action of 3,7-dihydroxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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